3-Benzyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride

• IUPAC Name: 3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride
• InChI: InChI=1S/C12H16N2.2ClH/c13-12-10-7-14(8-11(10)12)6-9-4-2-1-3-5-9;;/h1-5,10-12H,6-8,13H2;2*1H
• InChI Key: VJTOVUINSBVHRM-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C2N)CN1CC3=CC=CC=C3.Cl.Cl
• Molecular Formula: C12H18Cl2N2
• Molecular Weight: 261.19 g/mol
• CAS No.: 1394662-71-5

Description

3-Benzyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride is a useful research compound. Its molecular formula is C12H18Cl2N2 and its molecular weight is 261.19. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis Processes

The compound has been involved in various efficient synthesis processes. For instance, it is used in the stereoselective synthesis of 1-iodo- or 1-phenyl selenenyl-2-aryl-3-azabicyclo[3.1.0]hexane through electrophilic cyclization, demonstrating its utility in creating complex bicyclic structures (Fu & Huang, 2008).

Synthesis of Derivatives and Analogs

The compound has been a cornerstone in synthesizing various derivatives and analogs. For example, it was pivotal in synthesizing tris- and monoprotected derivatives with the 1-amino-3-azabicyclo[3.1.0]hexane skeleton, showcasing its versatility in creating pharmacologically relevant structures (Gensini et al., 2002).

Development of Novel Organic Compounds

Research has explored its role in developing novel organic compounds, like the preparation of 3-Spiro[cyclopropa[a]pyrrolizine]- and 3-spiro[3-azabicyclo[3.1.0]hexane]oxindoles. This indicates its potential in creating compounds with potential biological activities, including anticancer properties (Filatov et al., 2017).

Applications in Asymmetric Synthesis

The compound is also crucial in asymmetric synthesis processes. For instance, it has been used in the asymmetric preparation of 2-azabicyclo[3.1.0]hexane, demonstrating its importance in creating chiral molecules with potential therapeutic uses (Wolan et al., 2011).

Biologically Active Compounds Synthesis

Further research includes the synthesis and evaluation of azabicyclo[3,1,0]hexane derivatives as T-type calcium channel inhibitors. This highlights its relevance in developing new compounds for treating neuropathic pain (Kim & Nam, 2016).

Mechanism of Action

Target of Action

The primary targets of 3-Benzyl-3-azabicyclo[31Similar compounds, such as 6,6-dimethyl-3-azabicyclo[310]hexane (6,6-DMABH), are crucial components in several antiviral medications, such as boceprevir and pf-07321332 . These medications target viral proteins, inhibiting their function and thus preventing the virus from replicating within the host organism .

Biochemical Pathways

The specific biochemical pathways affected by 3-Benzyl-3-azabicyclo[31Given its structural similarity to 6,6-dmabh, it may be involved in the inhibition of viral replication pathways .

Result of Action

The molecular and cellular effects of 3-Benzyl-3-azabicyclo[31Based on its structural similarity to 6,6-dmabh, it may inhibit the function of certain viral proteins, thereby preventing viral replication .